Cas no 1463483-38-6 (tert-butyl N-(1H-indazol-7-yl)carbamate)

• Product Name: tert-butyl N-(1H-indazol-7-yl)carbamate
• CAS No: 1463483-38-6
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD21170135
• CID: 5088290
• PubChem ID: 65142995
• Update Time: 2025-05-20

tert-butyl N-(1H-indazol-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (1H-Indazol-7-yl)-carbamic acid tert-butyl ester
• Tert-butyl (1h-indazol-7-yl)carbamate
• tert-butyl N-(1H-indazol-7-yl)carbamate

• MDL： MFCD21170135
• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)14-9-6-4-5-8-7-13-15-10(8)9/h4-7H,1-3H3,(H,13,15)(H,14,16)
• InChI Key： NPUZLEGADAIBHS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C2C=NNC=12)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 67

Additional information on tert-butyl N-(1H-indazol-7-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(1H-Indazol-7-yl)carbamate (CAS: 1463483-38-6)

The compound tert-butyl N-(1H-indazol-7-yl)carbamate (CAS: 1463483-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its indazole core, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

One of the key areas of research involving tert-butyl N-(1H-indazol-7-yl)carbamate is its role in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative neoplasms. The study reported that the carbamate group in this compound enhances the stability and bioavailability of the resulting inhibitors, making it a valuable building block in medicinal chemistry.

In addition to its applications in kinase inhibitor development, tert-butyl N-(1H-indazol-7-yl)carbamate has also been explored as a precursor for the synthesis of novel heterocyclic compounds. A recent patent application (WO2023051234) disclosed its use in the preparation of indazole-based PI3K inhibitors, which have shown potent antitumor activity in preclinical models. The patent highlights the compound's versatility and its ability to undergo various chemical transformations, such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination, to yield diverse pharmacologically active scaffolds.

Another notable advancement is the optimization of synthetic routes for tert-butyl N-(1H-indazol-7-yl)carbamate. A 2024 study in Organic Process Research & Development reported a scalable and cost-effective method for its production, utilizing a one-pot reaction sequence with improved yield and purity. This development is particularly significant for industrial-scale applications, as it addresses previous challenges related to the compound's synthesis, such as low yields and the need for expensive catalysts.

The pharmacological profile of tert-butyl N-(1H-indazol-7-yl)carbamate and its derivatives has also been a focus of recent research. In vitro and in vivo studies have demonstrated its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These attributes make it an attractive candidate for further drug development. For instance, a recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against FLT3-ITD mutations, which are associated with acute myeloid leukemia (AML).

Looking ahead, the potential applications of tert-butyl N-(1H-indazol-7-yl)carbamate are expected to expand further. Ongoing research is exploring its use in the design of dual-targeting inhibitors, which could simultaneously modulate multiple signaling pathways involved in disease progression. Additionally, its incorporation into PROTACs (proteolysis-targeting chimeras) is being investigated as a strategy to degrade disease-relevant proteins selectively. These innovative approaches underscore the compound's versatility and its growing importance in modern drug discovery.

In conclusion, tert-butyl N-(1H-indazol-7-yl)carbamate (CAS: 1463483-38-6) represents a valuable scaffold in chemical biology and pharmaceutical research. Its recent applications in kinase inhibitor development, synthetic methodology optimization, and exploration of novel therapeutic strategies highlight its significance. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.